Pyridazin-4-amine hydrochloride
Overview
Description
Pyridazin-4-amine hydrochloride is a compound with the CAS Number: 1400764-35-3. It has a molecular weight of 131.56 and its IUPAC name is pyridazin-4-amine hydrochloride . It is a solid substance stored at room temperature .
Molecular Structure Analysis
The InChI code for Pyridazin-4-amine hydrochloride is 1S/C4H5N3.ClH/c5-4-1-2-6-7-3-4;/h1-3H, (H2,5,6);1H . This indicates the presence of a pyridazine ring with an amine group at the 4th position and a hydrochloride group.Chemical Reactions Analysis
While specific chemical reactions involving Pyridazin-4-amine hydrochloride are not available, pyridazine derivatives are known to exhibit a wide range of pharmacological activities . The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions .Physical And Chemical Properties Analysis
Pyridazin-4-amine hydrochloride is a solid substance stored at room temperature . It has a molecular weight of 131.56 .Scientific Research Applications
Synthetic Applications and Chemical Properties
- Pyridazin-4-amine hydrochloride has been used as a foundational scaffold for the synthesis of various polyfunctional systems, including 4,5- and 4,6-disubstituted and ring-fused pyridazinone systems. This synthesis is achieved through sequential nucleophilic aromatic substitution processes, highlighting the versatility of this compound in drug discovery and development (Pattison et al., 2009).
Advancements in Heterocyclic Compound Synthesis
- Researchers have developed novel methodologies to synthesize diverse derivatives of pyridazin-4-amine hydrochloride. This includes the synthesis of novel pyridazino-fused ring systems, which are analogues of pharmacologically active compounds, synthesized through multi-step processes (Károlyházy et al., 2001).
- Another study explored the synthesis and functionalization of pyridazinofurocoumarins, which are nitrogenated isosters of potent DNA inhibitors. This work emphasizes the compound's potential in creating impactful molecular entities in the field of genetics and oncology (Gonzalez-Gomez et al., 2003).
Development of Novel Pharmacological Agents
- The compound has been instrumental in the development of novel pharmacological agents. For instance, amine-constrained pyridazinone derivatives were synthesized as potent histamine H₃ receptor antagonists, indicating the compound's potential in developing new drugs (Sundar et al., 2011).
Safety and Hazards
Future Directions
The unique physicochemical properties of the pyridazine ring, such as weak basicity, high dipole moment, and robust hydrogen-bonding capacity, make it an attractive heterocycle for drug design . The recent approvals of drugs that incorporate a pyridazine ring illustrate its potential in drug discovery . Therefore, Pyridazin-4-amine hydrochloride and related compounds may have promising applications in the development of new drugs.
Mechanism of Action
Target of Action
Pyridazin-4-amine hydrochloride, a derivative of pyridazine, has been found to exhibit a wide range of pharmacological activities Pyridazine derivatives have been associated with a variety of biological targets due to their broad spectrum of activity .
Mode of Action
It’s known that pyridazinone derivatives can inhibit calcium ion influx, which is required for the activation of certain biological processes such as platelet aggregation . This suggests that Pyridazin-4-amine hydrochloride might interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Given the broad spectrum of pharmacological activities associated with pyridazine derivatives, it can be inferred that multiple biochemical pathways might be influenced .
Pharmacokinetics
The pyridazine ring is characterized by weak basicity, a high dipole moment, and robust dual hydrogen-bonding capacity . These properties could potentially influence the bioavailability of Pyridazin-4-amine hydrochloride.
Result of Action
Pyridazine derivatives have been associated with a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .
Action Environment
The inherent polarity, low cytochrome p450 inhibitory effects, and potential to reduce interaction of a molecule with the cardiac herg potassium channel of the pyridazine ring could potentially influence the compound’s action in different environments .
properties
IUPAC Name |
pyridazin-4-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3.ClH/c5-4-1-2-6-7-3-4;/h1-3H,(H2,5,6);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFYVVPPBUPKQEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=NC=C1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1400764-35-3 | |
Record name | 4-Pyridazinamine, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1400764-35-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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